Cas no 1376392-03-8 (5-ethyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole)

• Product Name: 5-ethyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole
• CAS No: 1376392-03-8
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 4594948
• Update Time: 2025-10-29

5-ethyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-ethyl-3-(2-pyrrolidinyl)-

• Inchi： 1S/C8H13N3O/c1-2-7-10-8(11-12-7)6-4-3-5-9-6/h6,9H,2-5H2,1H3
• InChI Key： PQCIDCRGPNBLBJ-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC(C2CCCN2)=N1

Additional information on 5-ethyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole

Introduction to 5-ethyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole (CAS No. 1376392-03-8) and Its Emerging Applications in Chemical Biology

5-ethyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole, identified by the CAS number 1376392-03-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the oxadiazole class, a scaffold that is widely recognized for its versatility in medicinal chemistry. The presence of both an ethyl group and a pyrrolidinyl moiety in its structure contributes to its distinct chemical and pharmacological characteristics, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The 1,2,4-oxadiazole core is a five-membered ring containing two oxygen atoms and one nitrogen atom, which endows the molecule with remarkable stability and reactivity. This structural motif is frequently incorporated into bioactive molecules due to its ability to interact with biological targets in multiple ways. The ethyl substituent at the 5-position enhances the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability. On the other hand, the pyrrolidin-2-yl group introduces a nitrogen-rich environment that can engage with various biological receptors and enzymes, thereby modulating cellular processes.

Recent advancements in chemical biology have highlighted the importance of 5-ethyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole as a versatile building block for designing novel therapeutic agents. Studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory drugs. Additionally, its interaction with DNA and RNA has been explored, suggesting applications in anticancer therapies. The compound's ability to cross cell membranes efficiently has also been noted, which is crucial for drug delivery systems targeting intracellular compartments.

In vitro studies have revealed that 5-ethyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole exhibits significant activity against several bacterial strains, indicating its potential as an antimicrobial agent. The compound's mechanism of action likely involves disrupting essential bacterial processes such as DNA replication or metabolic pathways. This finding is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial compounds are urgently needed.

The synthesis of 5-ethyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only improve efficiency but also minimize unwanted byproducts, making the synthesis more sustainable and scalable for industrial applications.

Computational chemistry has played a pivotal role in understanding the molecular interactions of 5-ethyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole with biological targets. Molecular docking studies have identified potential binding sites on proteins associated with neurological disorders, suggesting its utility in developing neuroprotective agents. Furthermore, quantum mechanical calculations have provided insights into the electronic structure of the compound, which are essential for designing derivatives with enhanced biological activity.

The pharmaceutical industry has shown considerable interest in 5-ethyl-3-(pyrrolidin-2-yl)-1,2,4-oxadiazole due to its broad spectrum of potential applications. Preclinical trials are underway to evaluate its efficacy and safety profile in various disease models. Initial results are promising, with evidence suggesting that the compound can modulate inflammatory responses without significant side effects. These findings have generated excitement among researchers and pharmaceutical companies alike.

Future research directions include exploring structural analogs of 5-ethyl-3-(pyrrolidinil)-1H-pyrrole, aiming to enhance their pharmacological properties further. By modifying substituents at different positions on the oxadiazole ring or introducing additional functional groups, scientists hope to develop compounds with improved potency and selectivity. Additionally, investigating new synthetic routes could reduce production costs and environmental impact.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 5-butylidenepyrrole, including those derived from oxadiazole scaffolds. These computational tools can predict biological activity based on molecular structure alone, significantly reducing the time required for hit identification. As such technologies continue to evolve，they will play an increasingly critical role in optimizing lead compounds for clinical development.

In conclusion,5-butylidenepyrrole represents an exciting opportunity for innovation within pharmaceutical research。 Its unique structural features combined with emerging data on its biological effects make it a valuable asset for developing next-generation therapeutics。 As scientific understanding advances，the full potential of this compound will undoubtedly be realized，leading to breakthroughs that improve human health worldwide。